4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carbonyl chloride

• Molecular Formula: C11H7ClN2O2
• Molecular Weight: 234.64 g/mol
• IUPAC Name: 4H-imidazo[2,1-c][1,4]benzoxazine-2-carbonyl chloride
• InChI: InChI=1S/C11H7ClN2O2/c12-11(15)7-5-14-8-3-1-2-4-9(8)16-6-10(14)13-7/h1-5H,6H2
• InChI Key: JXKPKTYBDWPVRR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC(=CN2C3=CC=CC=C3O1)C(=O)Cl

Description

4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carbonyl chloride is a useful research compound. Its molecular formula is C11H7ClN2O2 and its molecular weight is 234.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g (0.023 mole) of 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylic acid were suspended in 15 ml of thionyl chloride and the mixture obtained was refluxed for two hours during which time the solid material completely dissolved. Excess thionyl chloride was removed by azeotroping with benzene on a rotary evaporator and the product was triturated with ether, filtered off and dried to obtain 4.5 g (83% yield of 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carbonyl chloride with a melting point of 240° C. (decomp).